Cas no 1235621-99-4 (3-(1-methanesulfonylpiperidin-4-yl)methyl-1-(4-methoxyphenyl)methylurea)

• Product Name: 3-(1-methanesulfonylpiperidin-4-yl)methyl-1-(4-methoxyphenyl)methylurea
• CAS No: 1235621-99-4
• MF: C₁₆H₂₅N₃O₄S
• MW: 355.452402830124
• CID: 5984371
• PubChem ID: 49688403
• Update Time: 2025-05-22

3-(1-methanesulfonylpiperidin-4-yl)methyl-1-(4-methoxyphenyl)methylurea Chemical and Physical Properties

Names and Identifiers

• 3-(1-methanesulfonylpiperidin-4-yl)methyl-1-(4-methoxyphenyl)methylurea
• 1235621-99-4
• AKOS024492074
• F5033-3017
• 3-[(1-methanesulfonylpiperidin-4-yl)methyl]-1-[(4-methoxyphenyl)methyl]urea
• VU0631270-1
• 1-[(4-methoxyphenyl)methyl]-3-[(1-methylsulfonylpiperidin-4-yl)methyl]urea
• 1-(4-methoxybenzyl)-3-((1-(methylsulfonyl)piperidin-4-yl)methyl)urea

• Inchi： 1S/C16H25N3O4S/c1-23-15-5-3-13(4-6-15)11-17-16(20)18-12-14-7-9-19(10-8-14)24(2,21)22/h3-6,14H,7-12H2,1-2H3,(H2,17,18,20)
• InChI Key： WALLKCNLVBXFCD-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(CNC(NCC2C=CC(=CC=2)OC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 355.15657746g/mol
• Monoisotopic Mass: 355.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 96.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(1-methanesulfonylpiperidin-4-yl)methyl-1-(4-methoxyphenyl)methylurea

3-(1-Methanesulfonylpiperidin-4-yl)methyl-1-(4-methoxyphenyl)methylurea

The compound with CAS No. 1235621-99-4, known as 3-(1-methanesulfonylpiperidin-4-yl)methyl-1-(4-methoxyphenyl)methylurea, is a complex organic molecule that has garnered significant attention in the fields of drug discovery and chemical synthesis. This molecule is characterized by its unique structure, which incorporates a methanesulfonyl group attached to a piperidine ring and a methylurea moiety linked to a methoxy-substituted phenyl group. These structural features contribute to its potential applications in various areas of chemistry and pharmacology.

Recent studies have highlighted the importance of such compounds in the development of bioactive molecules. The presence of the methanesulfonyl group, which is known for its stability and reactivity, plays a crucial role in modulating the physical and chemical properties of the compound. This group enhances the molecule's ability to participate in various chemical reactions, making it a valuable intermediate in the synthesis of more complex structures.

The piperidine ring, a six-membered cyclic amine, adds rigidity and versatility to the molecule. Its substitution pattern allows for further functionalization, enabling researchers to explore its potential as a building block in drug design. The methoxyphenyl group introduces additional electronic effects, which can influence the molecule's interaction with biological systems. This makes it particularly interesting for researchers investigating targeted drug delivery or enzyme inhibition.

From a synthetic standpoint, this compound represents a milestone in the field of asymmetric synthesis. Its construction involves multiple steps, including nucleophilic substitutions and coupling reactions, which require precise control over reaction conditions. The development of efficient synthetic routes for such molecules has been a focus of recent research efforts, driven by the need for scalable production methods in pharmaceutical manufacturing.

In terms of applications, this compound has shown promise in preliminary studies as a potential lead for developing new therapeutic agents. Its ability to interact with specific biological targets suggests that it could be further optimized to enhance its pharmacokinetic properties. Researchers are actively exploring its potential as an inhibitor of key enzymes involved in disease pathways, such as kinases or proteases.

The integration of advanced computational techniques, such as molecular docking and quantum mechanics simulations, has provided deeper insights into the molecular interactions of this compound. These studies have revealed that the spatial arrangement of functional groups significantly influences its binding affinity to target proteins. Such findings are invaluable for guiding further modifications aimed at improving its efficacy and selectivity.

Moreover, this compound serves as an excellent example of how modern chemical synthesis can address challenges in drug development. By leveraging cutting-edge methodologies and technologies, chemists are able to construct increasingly complex molecules with tailored properties. This not only accelerates the discovery process but also opens up new avenues for addressing unmet medical needs.

In conclusion, 3-(1-methanesulfonylpiperidin-4-yl)methyl-1-(4-methoxyphenyl)methylurea stands at the intersection of chemistry and pharmacology. Its unique structure and versatile functional groups make it a valuable tool for researchers seeking to advance our understanding of molecular interactions and develop innovative therapeutic solutions.